(trans,trans)-4-Bromo-4'-ethyl-1,1'-bi(cyclohexane)

• Molecular Formula: C14H25Br
• Molecular Weight: 273.25 g/mol
• IUPAC Name: 1-bromo-4-(4-ethylcyclohexyl)cyclohexane
• InChI: InChI=1S/C14H25Br/c1-2-11-3-5-12(6-4-11)13-7-9-14(15)10-8-13/h11-14H,2-10H2,1H3
• InChI Key: ZUDARTOJPANYEN-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(CC1)C2CCC(CC2)Br

Description

(trans,trans)-4-Bromo-4'-ethyl-1,1'-bi(cyclohexane) is a useful research compound. Its molecular formula is C14H25Br and its molecular weight is 273.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

102 ml of bromine are added dropwise over the course of 2 hours at 5-15° C. to 536 g of triphenylphosphine in 2000 ml of acetonitrile, the mixture is subsequently stirred at 5° C. for 1 hour, 422 g of 4-(trans-4-ethyl-cyclohexyl)cyclohexanol are added, and the mixture is stirred at RT for 24 hours. Conventional work-up gives 4′-bromo-4-ethylbicyclohexane, GC 94.7%.